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Compound of Interest

Compound Name:
[6-(2,2,2-Trifluoroethoxy)pyridazin-

3-yl]methanol

CAS No.: 1247556-04-2

Cat. No.: B2820389

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the molecular characteristics,

synthesis, and potential applications of C7H7F3N2O2 derivatives. The document is intended

for researchers, scientists, and professionals in the field of drug development and medicinal

chemistry.

Introduction to the C7H7F3N2O2 Core Scaffold
The molecular formula C7H7F3N2O2 represents a class of organic compounds with a

molecular weight of approximately 224.14 g/mol .[1][2] The presence of a trifluoromethyl (-CF3)

group is a key feature, significantly influencing the electronic properties and metabolic stability

of the molecule.[3] This makes these derivatives of particular interest in medicinal chemistry,

where the introduction of fluorine-containing groups is a common strategy to enhance the

pharmacological properties of drug candidates.[4] The general structure often includes an
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aromatic or heteroaromatic ring system, contributing to the diversity and potential biological

activity of these compounds.

Isomeric Landscape and Key Derivatives
The formula C7H7F3N2O2 can correspond to several structural isomers, each with unique

physicochemical properties. Two prominent examples are pyrazole and pyridine-based

derivatives.

Table 1: Properties of Key C7H7F3N2O2 Isomers

Compound
Name

IUPAC Name
Molecular
Weight ( g/mol
)

Core Structure PubChem CID

Derivative A

ethyl 5-

(trifluoromethyl)-

1H-pyrazole-3-

carboxylate

224.14 Pyrazole 2726919[2]

Derivative B

(2E)-2-(2,2,2-

trifluoro-1-

nitrosoethylidene

)-1H-

pyridine;hydrate

224.14 Pyridine 5361454[1]

These isomers, while sharing the same molecular formula, exhibit different structural

arrangements that can lead to distinct biological activities. For instance, pyrazole derivatives

are known scaffolds in the development of various therapeutic agents.[5]

Synthesis and Derivatization Strategies
The synthesis of C7H7F3N2O2 derivatives can be achieved through various organic reactions.

The specific pathway depends on the desired core structure (e.g., pyrazole, pyridine).

General Synthetic Workflow
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A common approach involves the use of fluorinated building blocks and cyclization reactions to

construct the heterocyclic core. The introduction of the trifluoromethyl group can be

accomplished using various trifluoromethylation reagents.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3874851/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2820389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Steps

Final Product

Fluorinated Precursor (e.g., Ethyl trifluoroacetate)

Condensation/Cyclization

Aromatic/Heterocyclic Amine

Purification

Crude Product

C7H7F3N2O2 Derivative

Purified Product

Analytical Techniques

Synthesized C7H7F3N2O2 Derivative

Mass Spectrometry (MS)
- Confirm Molecular Weight

Nuclear Magnetic Resonance (NMR)
- Elucidate Structure

High-Performance Liquid Chromatography (HPLC)
- Assess Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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